Cas no 18800-74-3 ((4S)-5-Amino-4-(2-methylpropan-2-yl)oxycarbonylamino-5-oxopentanoic Acid)

(4S)-5-Amino-4-(2-methylpropan-2-yl)oxycarbonylamino-5-oxopentanoic Acid is a chiral amino acid derivative featuring a Boc-protected amine and a carboxylate functionality. Its stereospecific (4S) configuration ensures high enantiopurity, making it valuable for peptide synthesis and asymmetric catalysis. The tert-butoxycarbonyl (Boc) group enhances stability during reactions, while the free carboxylic acid allows for further functionalization. This compound is particularly useful in medicinal chemistry for constructing constrained peptide analogs or as a building block for bioactive molecules. Its well-defined structure and reactive handles facilitate precise modifications, supporting applications in drug discovery and biochemical research. The product is typically characterized by HPLC and NMR to ensure purity and consistency.
(4S)-5-Amino-4-(2-methylpropan-2-yl)oxycarbonylamino-5-oxopentanoic Acid structure
18800-74-3 structure
Product Name:(4S)-5-Amino-4-(2-methylpropan-2-yl)oxycarbonylamino-5-oxopentanoic Acid
CAS No:18800-74-3
MF:C10H18N2O5
MW:246.260323047638
MDL:MFCD00070081
CID:51154
Update Time:2025-10-31

(4S)-5-Amino-4-(2-methylpropan-2-yl)oxycarbonylamino-5-oxopentanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-tert-Butoxycarbonylamino-4-carbamoylbutyric acid
    • Boc-Glu-NH2
    • Boc-Glu-NH?
    • Boc-L-Glu-NH2
    • BOC-L-Isoglutamine
    • Boc-L-Tyr-OEt
    • Boc-L-Tyrosine ethyl ester
    • Boc-Tyr-OEt
    • Dach platinum dinitrate
    • N-Boc-L-tyrosine ethyl ester
    • t-butoxycarbonyl-L-tyrosine ethyl ester
    • BOC-ISOGLN-OH
    • BOC-L-ISOGLN-OH
    • BOC-GLUTAMIC ACID-NH2
    • na-T-boc-L-isoglutamine
    • Boc-Glu-NH2 Boc-isoGln-OH
    • BOC-L-Isoglutamine,95%
    • (4S)-5-Amino-4-(2-methylpropan-2-yl)oxycarbonylamino-5-oxopentanoic Acid
    • MDL： MFCD00070081
    • Inchi： 1S/C10H18N2O5/c1-10(2,3)17-9(16)12-6(8(11)15)4-5-7(13)14/h6H,4-5H2,1-3H3,(H2,11,15)(H,12,16)(H,13,14)/t6-/m0/s1
    • InChI Key： GMZBDBBBJXGPIH-LURJTMIESA-N
    • SMILES： O(C(N[C@H](C(N)=O)CCC(=O)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 246.12200
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • XLogP3: -0.4
  • Topological Polar Surface Area: 122

Experimental Properties

  • Color/Form: Not available
  • PSA: 118.72000
  • LogP: 1.32100
  • Solubility: Not available

(4S)-5-Amino-4-(2-methylpropan-2-yl)oxycarbonylamino-5-oxopentanoic Acid Security Information

(4S)-5-Amino-4-(2-methylpropan-2-yl)oxycarbonylamino-5-oxopentanoic Acid Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(4S)-5-Amino-4-(2-methylpropan-2-yl)oxycarbonylamino-5-oxopentanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A340858-250mg
(4S)-5-Amino-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoic Acid
 18800-74-3
250mg
 $ 50.00 2022-06-08
TRC
A340858-500mg
(4S)-5-Amino-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoic Acid
 18800-74-3
500mg
 $ 70.00 2022-06-08
TRC
A340858-2.5g
(4S)-5-Amino-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoic Acid
 18800-74-3
2.5g
 $ 275.00 2022-06-08
Chemenu
CM184595-10g
Boc-Glu-NH2
 18800-74-3 97%
10g
 $224 2021-06-09
Chemenu
CM184595-25g
Boc-Glu-NH2
 18800-74-3 97%
25g
 $468 2021-06-09
Fluorochem
M03286-1g
Boc-Glu-NH2
 18800-74-3 95%
1g
 ￡91.00 2022-02-28
Fluorochem
M03286-5g
Boc-Glu-NH2
 18800-74-3 95%
5g
 ￡324.00 2022-02-28
Fluorochem
M03286-25g
Boc-Glu-NH2
 18800-74-3 95%
25g
 ￡974.00 2022-02-28
Chemenu
CM184595-10g
Boc-Glu-NH2
 18800-74-3 97%
10g
 $224 2023-02-18
Chemenu
CM184595-25g
Boc-Glu-NH2
 18800-74-3 97%
25g
 $468 2023-02-18

(4S)-5-Amino-4-(2-methylpropan-2-yl)oxycarbonylamino-5-oxopentanoic Acid Production Method

(4S)-5-Amino-4-(2-methylpropan-2-yl)oxycarbonylamino-5-oxopentanoic Acid Related Literature

Related Categories

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